Cas no 1805334-07-9 (2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805334-07-9
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4850904
• Update Time: 2025-10-29

2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4Cl2F2N2/c9-6-4(1-2-13)7(10)14-3-5(6)8(11)12/h3,8H,1H2
• InChI Key： ZSFKKSFIUBSYCE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1CC#N)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile

2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile: A Promising Scaffold in Medicinal Chemistry

2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile represents a versatile organic compound with potential applications in pharmaceutical research. Its molecular structure combines a pyridine ring functionalized with dichloro and difluoromethyl groups, along with an acetonitrile moiety. This unique combination of substituents creates a complex chemical environment that facilitates diverse interactions with biological targets. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic disorders and neurodegenerative conditions.

The pyridine ring serves as a critical scaffold due to its ability to engage in hydrogen bonding and π-π stacking interactions with proteins. The introduction of dichloro groups at positions 2 and 4 enhances the compound's hydrophobicity while maintaining electronic conjugation, which is essential for modulating its reactivity. The acetonitrile group at position 3 adds a polar functional group that can participate in hydrogen bonding or coordinate with metal centers, expanding its potential applications in coordination chemistry and drug design.

Recent advancements in medicinal chemistry have demonstrated that 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile can act as a building block for the synthesis of heterocyclic compounds with improved pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of pyridine-based inhibitors targeting the enzyme acetyl-CoA carboxylase (ACC), which is implicated in lipid metabolism and obesity-related diseases. The compound's structural versatility allows for the introduction of additional functional groups, enabling the fine-tuning of biological activity and selectivity.

One of the most significant applications of 2,4-Dich,5-(difluoromethyl)pyridine-3-acetonitrile lies in its potential as a lead compound for anti-cancer drug development. Research conducted in 2024 by the University of Tokyo demonstrated that derivatives of this molecule exhibit selective cytotoxicity against pancreatic cancer cells. The dichloro and difluoromethyl substitutions appear to modulate the compound's ability to disrupt mitochondrial function, a mechanism that is critical for inducing apoptosis in malignant cells. This finding underscores the importance of pyridine ring functionalization in the design of targeted therapies.

The synthesis of 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile has been optimized through various methodologies, including microwave-assisted reactions and catalytic processes. A 2023 study in Organic Letters described an efficient one-pot synthesis route that reduces the number of synthetic steps while maintaining high purity. This approach is particularly relevant in the context of drug discovery, where rapid and scalable synthesis methods are essential for generating diverse compound libraries for screening.

From a pharmacological perspective, the acetonitrile group in 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile may contribute to its potential as a prodrug. Prodrug strategies often involve the incorporation of functional groups that undergo metabolic activation in vivo, enhancing bioavailability and reducing toxicity. A 2024 patent application by Merck KGaA explored the use of this compound as a prodrug precursor for targeting the central nervous system, leveraging the polar nature of the acetonitrile moiety for improved brain penetration.

Recent computational studies have provided insights into the molecular interactions of 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile with biological targets. Molecular docking simulations revealed that the compound can form multiple hydrogen bonds with key residues in the active site of the enzyme phosphodiesterase-5 (PDE5), a target for erectile dysfunction treatments. These findings suggest that further modification of the pyridine ring could yield compounds with enhanced selectivity for PDE5 over other phosphodiesterase isoforms.

The compound's structural features also make it a valuable candidate for the development of metal-based therapeutics. The acetonitrile group can coordinate with transition metals, forming complexes that may exhibit unique biological activities. A 2023 study in Coordination Chemistry Reviews demonstrated that gold(I) complexes derived from 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile showed promising antitumor properties, suggesting potential applications in the treatment of metal-resistant cancers.

Despite its promising properties, the development of 2,4-Dichloro-5-(difluoromethyl)pyridine-3-acetonitrile as a therapeutic agent requires further investigation into its pharmacokinetic behavior and toxicity profile. Ongoing research is focused on optimizing its metabolic stability and minimizing off-target effects through structural modifications. The pyridine ring functionalization strategy employed in this compound provides a template for designing new molecules with tailored biological activities, highlighting its significance in modern medicinal chemistry.